Cas no 86240-40-6 (2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide)
86240-40-6 structure
Product Name:2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
CAS No:86240-40-6
MF:C5H11IN2S
MW:258.123711824417
MDL:MFCD03427542
CID:725804
PubChem ID:24201677
Update Time:2024-01-31
2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,2-(ethylthio)-4,5-dihydro-, hydriodide (1:1)
- 2-ethylsulfanyl-4,5-dihydro-1H-imidazole,hydroiodide
- 2-ETHYLTHIO-2-IMIDAZOLINE HYDROIODIDE
- 2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
- 2-(Ethylthio)-4,5-dihydro-1h-imidazole hydroiodide
-
- MDL: MFCD03427542
- Inchi: 1S/C5H10N2S.HI/c1-2-8-5-6-3-4-7-5;/h2-4H2,1H3,(H,6,7);1H
- InChI Key: IPRNMFUSZFMREG-UHFFFAOYSA-N
- SMILES: C1(=NCCN1)SCC.I
Computed Properties
- Exact Mass: 257.968762
- Monoisotopic Mass: 257.968762
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 24.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 112-114 °C
- Boiling Point: 205.4±23.0 °C at 760 mmHg
- Flash Point: 78.0±22.6 °C
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E182666-100mg |
2-(ethylsulfanyl)-4,5-dihydro-1h-imidazole hydroiodide |
86240-40-6 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E182666-500mg |
2-(ethylsulfanyl)-4,5-dihydro-1h-imidazole hydroiodide |
86240-40-6 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E182666-1g |
2-(ethylsulfanyl)-4,5-dihydro-1h-imidazole hydroiodide |
86240-40-6 | 1g |
$ 320.00 | 2022-06-05 | ||
| City Chemical | 2588CC-100GM |
2-Ethylthio-2-imidazoline Hydroiodide |
86240-40-6 | 96.0%(HPLC) | 100gm |
$1104.62 | 2023-09-19 | |
| Enamine | EN300-236426-0.05g |
2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide |
86240-40-6 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-236426-0.1g |
2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide |
86240-40-6 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-236426-0.25g |
2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide |
86240-40-6 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-236426-0.5g |
2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide |
86240-40-6 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-236426-1.0g |
2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide |
86240-40-6 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-236426-2.5g |
2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide |
86240-40-6 | 95% | 2.5g |
$1370.0 | 2024-06-19 |
2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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